Cas no 154207-42-8 (2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)-)

2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)- structure
154207-42-8 structure
Product Name:2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)-
CAS No:154207-42-8
MF:C9H12F3NO2
MW:223.192293167114
CID:1328148
Update Time:2024-08-18

2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)-
    • 2H-Azepin-2-one, hexahydro-1-methyl-3-(2,2,2-trifluoroacetyl)-
    • Inchi: 1S/C9H12F3NO2/c1-13-5-3-2-4-6(8(13)15)7(14)9(10,11)12/h6H,2-5H2,1H3
    • InChI Key: IQQIWWIBIYEKMO-UHFFFAOYSA-N
    • SMILES: N1(C)CCCCC(C(C(F)(F)F)=O)C1=O

Computed Properties

  • Exact Mass: 223.08206

Experimental Properties

  • Density: 1.244±0.06 g/cm3(Predicted)
  • Boiling Point: 288.9±40.0 °C(Predicted)
  • PSA: 37.38
  • pka: 10.95±0.20(Predicted)
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